Cas no 1806625-77-3 (Ethyl 4-(2-cyanoethyl)-3-(difluoromethyl)benzoate)

• Product Name: Ethyl 4-(2-cyanoethyl)-3-(difluoromethyl)benzoate
• CAS No: 1806625-77-3
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• CID: 4959206
• Update Time: 2025-05-20

Ethyl 4-(2-cyanoethyl)-3-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-cyanoethyl)-3-(difluoromethyl)benzoate

• Inchi： 1S/C13H13F2NO2/c1-2-18-13(17)10-6-5-9(4-3-7-16)11(8-10)12(14)15/h5-6,8,12H,2-4H2,1H3
• InChI Key： QRIAJGVKGATECD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C=CC=1CCC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 324
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-(2-cyanoethyl)-3-(difluoromethyl)benzoate

Ethyl 4-(2-cyanoethyl)-3-(difluoromethyl)benzoate (CAS No. 1806625-77-3): A Comprehensive Overview

Ethyl 4-(2-cyanoethyl)-3-(difluoromethyl)benzoate, identified by the CAS registry number 1806625-77-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in drug design, polymer synthesis, and advanced materials development. The molecule's structure features a benzoate backbone with substituents that include a cyanoethyl group and a difluoromethyl group, making it a versatile building block for various chemical reactions.

The synthesis of Ethyl 4-(2-cyanoethyl)-3-(difluoromethyl)benzoate involves a series of carefully designed reactions, often utilizing modern synthetic methodologies such as Suzuki coupling or nucleophilic substitution. These methods ensure high yields and purity, which are critical for its use in downstream applications. Recent studies have highlighted the importance of such compounds in creating bioactive molecules, where the cyano group serves as an electron-withdrawing moiety, enhancing the compound's reactivity and selectivity.

In terms of applications, Ethyl 4-(2-cyanoethyl)-3-(difluoromethyl)benzoate has shown promise in the development of advanced polymers. Its fluorinated substituent contributes to improved thermal stability and mechanical properties, making it suitable for high-performance materials used in aerospace and electronics industries. Additionally, the compound's ability to act as a precursor for more complex structures has been exploited in the synthesis of novel pharmaceutical agents targeting specific biological pathways.

Recent research has also focused on the environmental impact of Ethyl 4-(2-cyanoethyl)-3-(difluoromethyl)benzoate. Studies have demonstrated that its degradation products are non-toxic and biodegradable under certain conditions, which aligns with current trends toward sustainable chemistry practices. This finding is particularly relevant for industries seeking to minimize their ecological footprint while maintaining high standards of product performance.

The structural versatility of Ethyl 4-(2-cyanoethyl)-3-(difluoromethyl)benzoate is further underscored by its role in click chemistry reactions. Its ability to participate in copper-catalyzed azide-alkyne cycloadditions has opened new avenues for the rapid assembly of complex molecular architectures. This capability is especially valuable in drug discovery programs where time efficiency is paramount.

In conclusion, Ethyl 4-(2-cyanoethyl)-3-(difluoromethyl)benzoate (CAS No. 1806625-77-3) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in the development of next-generation materials and therapeutic agents.